Cas no 84996-11-2 (4-(ethylsulphonyl)-2-nitrophenol)

• Product Name: 4-(ethylsulphonyl)-2-nitrophenol
• CAS No: 84996-11-2
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 887816
• PubChem ID: 3020275
• Update Time: 2025-04-19

4-(ethylsulphonyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulphonyl)-2-nitrophenol
• 4-(ethylsulfonyl)-2-nitrophenol
• 4-ETHYLSULFONYL-2-NITROPHENOL
• 4-(ethanesulfonyl)-2-nitrophenol
• NS00038728
• AKOS015838986
• MP2F7T9DFT
• SCHEMBL532862
• FT-0678141
• DTXSID40234044
• Phenol, 4-(ethylsulphonyl)-2-nitro-
• BB 0260228
• Phenol, 4-(ethylsulfonyl)-2-nitro-
• EINECS 284-947-7
• SGMLLKMQYTWRJX-UHFFFAOYSA-N
• 84996-11-2
• UNII-MP2F7T9DFT
• DA-02361

• MDL： MFCD00270807
• Inchi： 1S/C8H9NO5S/c1-2-15(13,14)6-3-4-8(10)7(5-6)9(11)12/h3-5,10H,2H2,1H3
• InChI Key： SGMLLKMQYTWRJX-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C=1)[N+](=O)[O-])O)(=O)=O

Computed Properties

• Exact Mass: 231.02
• Monoisotopic Mass: 231.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.463
• Melting Point: 137-139
• Boiling Point: 410.3°C at 760 mmHg
• Flash Point: 201.9°C
• Refractive Index: 1.577

4-(ethylsulphonyl)-2-nitrophenol Security Information

• Hazard Statement： Irritant
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols